Cas no 83369-31-7 (2-Thiabicyclo[2.2.2]octan-3-one, 5,6-dimethoxy-, oxime)

• Product name: 2-Thiabicyclo[2.2.2]octan-3-one, 5,6-dimethoxy-, oxime
• CAS No: 83369-31-7
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 671962
• PubChem ID: 71415466

2-Thiabicyclo[2.2.2]octan-3-one, 5,6-dimethoxy-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Thiabicyclo[2.2.2]octan-3-one, 5,6-dimethoxy-, oxime
• N-(5,6-dimethoxy-3-thiabicyclo[2.2.2]octan-2-ylidene)hydroxylamine
• N-(5,6-Dimethoxy-2-thiabicyclo[2.2.2]octan-3-ylidene)hydroxylamine
• DTXSID70834879
• SCHEMBL10921865
• 83369-31-7

• Inchi： InChI=1S/C9H15NO3S/c1-12-7-5-3-4-6(8(7)13-2)14-9(5)10-11/h5-8,11H,3-4H2,1-2H3
• InChI Key： QYRXYUDMPMENOH-UHFFFAOYSA-N
• SMILES： COC1C2CCC(C1OC)SC2=NO

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 76.4Ų
• XLogP3: 1